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Compound of Interest

Compound Name: Disperse Blue 85

Cat. No.: B1198607

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed analytical methods and protocols for the quantitative analysis
of Disperse Blue 85 in various matrices, including textiles and environmental water samples.
The methodologies outlined are based on modern analytical techniques to ensure high
sensitivity, specificity, and accuracy.

Introduction to Disperse Blue 85

Disperse Blue 85 is a synthetic dye belonging to the disperse class, characterized by its low
water solubility and its use in dyeing synthetic fibers such as polyester and acetate.[1][2] Due
to potential allergenic and carcinogenic concerns associated with certain disperse dyes,
accurate and sensitive quantification methods are crucial for quality control, regulatory
compliance, and environmental monitoring.[3][4][5] The primary analytical techniques for the
guantification of Disperse Blue 85 include High-Performance Liquid Chromatography (HPLC)
coupled with Photodiode Array (PDA) detection and tandem Mass Spectrometry (MS/MS), as
well as UV-Visible Spectrophotometry.

Analytical Methods Overview

The choice of analytical method for Disperse Blue 85 quantification depends on the sample
matrix, required sensitivity, and the available instrumentation.
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e High-Performance Liquid Chromatography (HPLC) with Mass Spectrometry (MS/MS): This is

the most powerful technique, offering high sensitivity and selectivity, making it ideal for trace-

level quantification in complex matrices like textiles and environmental water.[1][6][7][8]

o High-Performance Liquid Chromatography (HPLC) with Photodiode Array (PDA) Detection:
This method provides reliable quantification and has the added advantage of providing

spectral information that can aid in peak identification.[5][9]

o UV-Visible Spectrophotometry: A simpler and more accessible method suitable for the

quantification of Disperse Blue 85 in solutions where it is the primary analyte and the matrix

is not complex.[10][11][12]

Quantitative Data Summary

The following tables summarize typical performance data for the analytical methods described.

Table 1: LC-MS/MS Method Performance

Parameter Typical Value Reference
Linearity (r?) >0.99 [3B1141[13]
Limit of Detection (LOD) 0.02 - 1.35 ng/mL [4]

Limit of Quantification (LOQ) 0.06 - 4.09 ng/mL

[4]

Recovery 81.8% - 114.1% [3]
Intra-day Precision (%RSD) < 6% [6]
Inter-day Precision (%RSD) <13% [6]

Table 2: HPLC-PDA Method Performance
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Parameter Typical Value Reference
Linearity (r?) >0.999 9]

o ) ~0.7 mg/L (for Disperse Blue
Limit of Detection (LOD) 1 [5]
Reproducibility (%0RSD) <1% [9]

Table 3: Spectrophotometric Method Performance

Parameter Typical Value Reference
Linearity (r?) >0.99 [14]
Measurement Range 0.01 - 0.2 mg/m3 (in air) [15]

Experimental Protocols
Method 1: Quantification by LC-MS/MS

This protocol describes the quantification of Disperse Blue 85 in textile samples.

4.1.1. Reagents and Materials

Methanol (HPLC grade)

Water (for analytical laboratory use, ISO 3696)

Formic acid (LC-MS grade)

Disperse Blue 85 analytical standard

Syringe filters (0.22 um PTFE)

4.1.2. Standard Preparation

Stock Solution (100 pg/mL): Accurately weigh 10 mg of Disperse Blue 85 standard and
dissolve it in 100 mL of methanol.
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Working Standard Solutions: Prepare a series of working standards by serial dilution of the
stock solution with methanol to cover the desired concentration range (e.g., 1 - 500 ng/mL).

4.1.3. Sample Preparation (Textile)

Weigh 1.0 g of the textile sample and cut it into small pieces.

Place the sample in a conical flask and add 20 mL of methanol.

Sonicate the sample at 50°C for 30 minutes.[3]

Centrifuge the extract at 10,000 rpm for 10 minutes.[3]

Filter the supernatant through a 0.22 um PTFE syringe filter into an autosampler vial for
analysis.[3]

4.1.4. LC-MS/MS Instrumentation and Conditions

Liguid Chromatograph: UHPLC system

e Column: Kinetex C18 (100 x 2.1 mm, 1.7 um) or equivalent[3]

» Mobile Phase A: Water with 0.1% formic acid[3]

» Mobile Phase B: Methanol with 0.1% formic acid

o Gradient: A suitable gradient to separate the analyte from matrix interferences.
o Flow Rate: 0.3 mL/min[3]

e Column Temperature: 40°C

e Injection Volume: 5 pL

o Mass Spectrometer: Triple quadrupole mass spectrometer

« lonization Mode: Electrospray lonization (ESI), Positive
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 MRM Transitions: Specific precursor and product ions for Disperse Blue 85 should be
determined by infusing a standard solution.

4.1.5. Data Analysis Construct a calibration curve by plotting the peak area of Disperse Blue
85 against the concentration of the working standards. Determine the concentration of
Disperse Blue 85 in the sample extract from the calibration curve and calculate the final
concentration in the textile sample (in mg/kg).

Method 2: Quantification by UV-Visible
Spectrophotometry

This protocol is suitable for the quantification of Disperse Blue 85 in a solution with a simple
matrix.

4.2.1. Reagents and Materials

Methanol or another suitable solvent

Disperse Blue 85 dye powder

Volumetric flasks

Pipettes

Quartz or glass cuvettes (1 cm path length)
4.2.2. Standard Preparation

o Stock Solution: Accurately weigh a known amount of Disperse Blue 85 powder and dissolve
it in a specific volume of the chosen solvent in a volumetric flask to create a stock solution of
known concentration.[10]

o Standard Solutions: Perform serial dilutions of the stock solution to prepare a series of
standard solutions with decreasing concentrations.[10]

4.2.3. Instrumentation and Measurement

e Spectrophotometer: A calibrated UV-Visible spectrophotometer.
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» Wavelength Scan: Scan a standard solution of Disperse Blue 85 across the UV-Visible
range (e.g., 300-800 nm) to determine the wavelength of maximum absorbance (Amax).

o Absorbance Measurement: Set the spectrophotometer to the determined Amax and measure
the absorbance of the blank (solvent), all standard solutions, and the unknown sample
solution.[10]

4.2.4. Data Analysis
e Plot a calibration curve of absorbance versus the concentration of the standard solutions.

e Use the absorbance of the unknown sample to determine its concentration from the
calibration curve using the Beer-Lambert law.[10]
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Caption: LC-MS/MS workflow for Disperse Blue 85 quantification.
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Caption: Spectrophotometric quantification workflow.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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